Cas no 1443323-42-9 (2-[3-(2-methoxy-5-methylphenyl)phenyl]ethanol)

• Product Name: 2-[3-(2-methoxy-5-methylphenyl)phenyl]ethanol
• CAS No: 1443323-42-9
• MF: C₁₆H₁₈O₂
• MW: 242.312924861908
• MDL: MFCD07774968
• CID: 5150844
• Update Time: 2026-03-03

2-[3-(2-methoxy-5-methylphenyl)phenyl]ethanol Chemical and Physical Properties

Names and Identifiers

• 2-[3-(2-methoxy-5-methylphenyl)phenyl]ethanol

• MDL： MFCD07774968
• Inchi： 1S/C16H18O2/c1-12-6-7-16(18-2)15(10-12)14-5-3-4-13(11-14)8-9-17/h3-7,10-11,17H,8-9H2,1-2H3
• InChI Key： WBZPGJMZNBHURZ-UHFFFAOYSA-N
• SMILES： C(O)CC1=CC=CC(C2=CC(C)=CC=C2OC)=C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 2-[3-(2-methoxy-5-methylphenyl)phenyl]ethanol

Comprehensive Overview of 2-[3-(2-Methoxy-5-methylphenyl)phenyl]ethanol (CAS No. 1443323-42-9)

2-[3-(2-Methoxy-5-methylphenyl)phenyl]ethanol (CAS No. 1443323-42-9) is a specialized organic compound with a unique molecular structure that combines aromatic and alcohol functional groups. This compound has garnered significant attention in pharmaceutical and material science research due to its potential applications in drug development and advanced polymer synthesis. The presence of both methoxy and methyl substituents on the phenyl rings enhances its reactivity and solubility, making it a versatile intermediate in organic synthesis.

In recent years, the demand for high-purity intermediates like 2-[3-(2-Methoxy-5-methylphenyl)phenyl]ethanol has surged, driven by advancements in targeted drug delivery systems and biocompatible materials. Researchers are particularly interested in its potential role as a building block for small-molecule inhibitors and fluorescence probes, which are critical tools in modern biochemistry. The compound's CAS No. 1443323-42-9 is frequently searched in academic databases, reflecting its growing relevance in medicinal chemistry and material engineering.

One of the most discussed topics in the context of 2-[3-(2-Methoxy-5-methylphenyl)phenyl]ethanol is its synthetic accessibility and scalability. With the rise of green chemistry principles, scientists are exploring eco-friendly routes to synthesize this compound, minimizing waste and energy consumption. Questions like "How to optimize the yield of 2-[3-(2-Methoxy-5-methylphenyl)phenyl]ethanol?" or "What are the latest catalytic methods for its production?" are commonly encountered in forums and research publications.

The compound's structural analogs have also been investigated for their bioactive properties, particularly in modulating enzyme activity and cell signaling pathways. This aligns with the broader trend of precision medicine, where tailored molecular designs are essential for therapeutic efficacy. Additionally, its thermal stability and compatibility with polymer matrices make it a candidate for high-performance coatings and electronic materials.

From an industrial perspective, 2-[3-(2-Methoxy-5-methylphenyl)phenyl]ethanol is often highlighted in discussions about supply chain resilience for fine chemicals. Companies are increasingly focusing on localized production and quality control to meet the stringent requirements of GMP-certified facilities. Searches related to "reliable suppliers of CAS 1443323-42-9" or "analytical methods for purity verification" underscore the practical challenges in its commercialization.

In summary, 2-[3-(2-Methoxy-5-methylphenyl)phenyl]ethanol (CAS No. 1443323-42-9) represents a compelling case study at the intersection of chemical innovation and applied research. Its multifaceted applications—from drug discovery to advanced materials—highlight its importance in addressing contemporary scientific and industrial challenges. As interest in sustainable synthesis and functional materials grows, this compound is poised to remain a focal point in interdisciplinary research.